Cas no 2761-22-0 (1,1'-Biphenyl,4,4'-diisocyanato-)

• Product Name: 1,1'-Biphenyl,4,4'-diisocyanato-
• CAS No: 2761-22-0
• MF: C₁₄H₈N₂O₂
• MW: 236.225522994995
• CID: 283890
• PubChem ID: 137706
• Update Time: 2025-04-19

1,1'-Biphenyl,4,4'-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4,4'-diisocyanato-
• 1-isocyanato-4-(4-isocyanatophenyl)benzene
• (Diphenylen-(4.4'))-di-carbonimid
• (Diphenylen-(4.4'))-di-isocyanat
• 4,4'-Biphenyldiisocyanate
• 4,4'-diisocyanatobiphenyl
• 4,4'-diisocyanato-biphenyl
• AC1L3B6Y
• biphenyl-4,4'-diyl diisocyanate
• Biphenyl-4,4'-diyldiisocyanat
• N.N'-Dicarbonyl-benzidin
• NSC511732
• NSC-511732
• SCHEMBL241534
• DTXSID90182001
• NSC 511732
• 2761-22-0

• Inchi： 1S/C14H8N2O2/c17-9-15-13-5-1-11(2-6-13)12-3-7-14(8-4-12)16-10-18/h1-8H
• InChI Key： RQBUVIFBALZGPC-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 236.05864
• Monoisotopic Mass: 236.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.15
• Boiling Point: 362.2°Cat760mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.596
• PSA: 58.86
• LogP: 3.28820